Cas no 41480-05-1 (Benzenesulfonic acid,2-nitro-, phenyl ester)

• Product Name: Benzenesulfonic acid,2-nitro-, phenyl ester
• CAS No: 41480-05-1
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• CID: 330454
• PubChem ID: 98543
• Update Time: 2025-04-19

Benzenesulfonic acid,2-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-nitro-, phenyl ester
• phenyl 2-nitrobenzenesulfonate
• phenyl o-nitrobenzenesulphonate
• 2-nitro-benzenesulfonic acid phenyl ester
• 2-Nitro-benzolsulfonsaeure-phenylester
• o-Nitrobenzenesulfonic acid phenyl ester
• phenyl o-nitrobenzenesulfonate
• Phenyl-o-nitrobenzolsulfonat
• NS00030992
• NSC146137
• 41480-05-1
• NSC 146137
• E24NG9VE8D
• AKOS008677750
• DTXSID20194374
• NSC-642585
• Phenyl 2-(hydroxy(oxido)amino)benzenesulfonate
• EINECS 255-388-6
• Phenyl 2-nitrobenzene sulfonate
• SCHEMBL11543322
• NSC642585
• Benzenesulfonic acid, 2-nitro-, phenyl ester
• NSC-146137

• Inchi： 1S/C12H9NO5S/c14-13(15)11-8-4-5-9-12(11)19(16,17)18-10-6-2-1-3-7-10/h1-9H
• InChI Key： PAWIDEIFQKJVBG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.02017
• Monoisotopic Mass: 279.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.432
• Boiling Point: 457.4°Cat760mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.615
• PSA: 86.51
• LogP: 3.96650